2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-(4-fluorophenyl)-2-oxoacetamide
• InChI: InChI=1S/C18H15FN2O2/c1-11-16(14-5-3-4-6-15(14)21(11)2)17(22)18(23)20-13-9-7-12(19)8-10-13/h3-10H,1-2H3,(H,20,23)
• InChI Key: NWGVQOQGYLUFAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• CAS No.: 862831-44-5

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxoacetamide, also known as Compound A, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic properties.

Scientific Research Applications

Antipsychotic Agents Development

Research has explored the synthesis and pharmacological evaluation of compounds with similar structures for their potential as novel antipsychotic agents. These compounds have shown promise in behavioral animal tests without interacting with dopamine receptors, a common mechanism for clinically available antipsychotic drugs. This suggests potential applications in developing new treatments for psychiatric disorders with fewer side effects related to dopamine receptor activity (Wise et al., 1987).

Antimicrobial and Antifungal Agents

Compounds with similar chemical structures have been evaluated for antimicrobial and antifungal activities, indicating the potential for developing new agents to combat infectious diseases. The synthesis of novel derivatives has led to compounds with significant activity against various pathogenic microorganisms, highlighting the importance of such research in addressing antibiotic resistance (Gul et al., 2017).

Cannabinoid Receptor Ligands

The development of indol-3-yl-oxoacetamides as potent cannabinoid receptor type 2 ligands illustrates another area of scientific research application. These compounds have been synthesized and evaluated for their potential therapeutic benefits, indicating the broad applicability of this chemical structure in medicinal chemistry for targeting specific receptors (Moldovan et al., 2017).

Fluorescent Probes for Biological Imaging

The design and synthesis of sensitive and selective fluorescent probes based on similar chemical frameworks have applications in biological imaging and diagnostics. These probes can be utilized for the detection of specific enzymes or molecular markers within cells, offering tools for research in cellular biology, pathology, and the development of diagnostic techniques (Li et al., 2014).

Environmental Monitoring

Research on derivatives has also extended to environmental monitoring, where compounds with similar structures have been used as molecular probes for detecting carbonyl compounds in water samples. This indicates potential applications in environmental chemistry and pollution monitoring, providing sensitive methods for tracking pollutants and assessing environmental health (Houdier et al., 2000).